Cas no 7361-42-4 (glycyl-d-threonine)

• Product Name: glycyl-d-threonine
• CAS No: 7361-42-4
• Molecular Formula: C₆H₁₂N₂O₄
• Molecular Weight: 176.17000
• CID: 978235
• PubChem ID: 36689030

glycyl-d-threonine Properties

Names and Identifiers

• glycyl-d-threonine
• GLY-D-THR
• H-GLY-D-THR-OH
• N-Glycyl-DS-threonin
• N-glycyl-DS-threonine
• G0141
• OLIFSFOFKGKIRH-WVZVXSGGSA-N
• Q27144221
• (2R,3S)-2-(2-AMINOACETAMIDO)-3-HYDROXYBUTANOIC ACID
• CHEBI:73896
• 7361-42-4
• N-(Aminoacetyl)threonine #
• A837875
• (2R,3S)-2-[(2-aminoacetyl)amino]-3-hydroxy-butanoic acid

• MDL： MFCD00067443
• InChIKey： OLIFSFOFKGKIRH-WVZVXSGGSA-N
• Inchi： InChI=1S/C6H12N2O4/c1-3(9)5(6(11)12)8-4(10)2-7/h3,5,9H,2,7H2,1H3,(H,8,10)(H,11,12)/t3-,5+/m0/s1
• SMILES： C[C@H](O)[C@@H](NC(CN)=O)C(O)=O

Computed Properties

• Exact Mass: 176.08000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 176.07970687g/mol
• Heavy Atom Count: 12
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• LogP: -1.01350
• PSA: 112.65000